Cas no 1098354-07-4 (N-Cycloheptyl-3-nitropyridin-2-amine)

• Product Name: N-Cycloheptyl-3-nitropyridin-2-amine
• CAS No: 1098354-07-4
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 1029108
• PubChem ID: 43236311
• Update Time: 2025-04-20

N-Cycloheptyl-3-nitropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-Cycloheptyl-3-nitropyridin-2-amine

• Inchi： 1S/C12H17N3O2/c16-15(17)11-8-5-9-13-12(11)14-10-6-3-1-2-4-7-10/h5,8-10H,1-4,6-7H2,(H,13,14)
• InChI Key： AZXNATYQMZDTGA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CN=C1NC1CCCCCC1)=O

Computed Properties

• Exact Mass: 235.132076794g/mol
• Monoisotopic Mass: 235.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 70.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds